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Compound of Interest

Compound Name: Dichloropropanol

Cat. No.: B8674427

Researchers, scientists, and drug development professionals must handle dichloropropanol
with the utmost care due to its potential health hazards.[1] Proper disposal is a critical
component of laboratory safety, ensuring compliance with regulations and protection of the
environment. This guide provides essential information on the safe and logistical procedures for
dichloropropanol waste management.

Immediate Safety and Handling

Dichloropropanols are classified as hazardous substances, with primary concerns including
acute toxicity if swallowed or in contact with skin, and it is suspected of causing cancer.[2] It is
also known to cause eye, skin, and respiratory tract irritation and is a combustible liquid.[2]
Therefore, appropriate personal protective equipment (PPE), including chemical-resistant
gloves, goggles, and a lab coat, should be worn at all times when handling this chemical.[1]
Work should be conducted in a well-ventilated area or under a chemical fume hood.[3]

Step-by-Step Disposal Procedure

The disposal of dichloropropanol must adhere to local, state, and federal regulations.[1] It is
crucial to treat dichloropropanol as a hazardous waste.

o Waste Collection:

o Collect all waste containing dichloropropanol in a dedicated, properly labeled, and
sealed container.[1]
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o Ensure the container is made of a compatible material. For instance, do not use metal
containers for corrosive waste.[4][5]

o Do not mix dichloropropanol waste with other waste streams unless specifically
instructed by your institution's waste management guidelines.[1][4]

o Container Labeling and Storage:

o Clearly label the waste container with "Hazardous Waste" and the chemical name
"Dichloropropanol”.

o Store the sealed container in a designated and secure satellite accumulation area (SAA)
away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[3][4]

o Containers must be kept closed at all times, except when adding waste.[6]
e Arranging for Disposal:

o Dispose of the chemical waste through an approved hazardous waste disposal company.

[2]

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[7]

e Spill Management:
o In the event of a spill, evacuate non-essential personnel from the area.[1]

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
diatomite, or universal binders.[1][8]

o Carefully collect the contaminated absorbent material and place it into a sealable, labeled
waste container for disposal as hazardous waste.[1]

o Decontaminate the spill area with a suitable cleaning solution.
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Crucially, never dispose of dichloropropanol down the drain.[1][8] This can lead to
environmental contamination and is a violation of regulations.[8][9] Empty containers that held
dichloropropanol should be triple-rinsed with an appropriate solvent, and the rinsate must be
collected and disposed of as hazardous waste.[7][9]

Summary of Dichloropropanol Properties and
Hazards

For safe handling and disposal, it is essential to be aware of the chemical and physical
properties of dichloropropanol, as well as its associated hazards. The following table
summarizes key data for 1,3-Dichloro-2-propanol, a common isomer.

Property/Hazard ValuelClassification
Molecular Formula CsHsCI20
Molecular Weight 128.99 g/mol [1]
Appearance Clear yellow liquid[1]
Odor Ethereal[1]
Boiling Point 172 -176 °C @ 760 mmHg[1]
Flash Point 74 °C[1]
o Toxic if swallowed and harmful in contact with
Acute Toxicity )
skin.[1][2][8]
Carcinogenicity May cause cancer.[1][2][8]
o Causes eye, skin, and respiratory tract irritation.
Irritation
[2]
Combustibility Combustible liquid.[2][3]

Dichloropropanol Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
dichloropropanol in a laboratory setting.
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Caption: Workflow for the proper disposal of dichloropropanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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